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Compound of Interest

Compound Name: Pivalate

Cat. No.: B1233124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of common
pivalate salts and esters, substances of significant interest in pharmaceutical and chemical
research. The information is presented to facilitate easy comparison and understanding, with
detailed experimental protocols for property determination.

Core Physical Properties of Pivalate Salts and
Esters

Pivalate salts and esters, derived from pivalic acid (2,2-dimethylpropanoic acid), are
characterized by the bulky tert-butyl group, which imparts unique physical and chemical
properties. These include distinct melting and boiling points, solubility profiles, and densities,
which are critical parameters in drug development, formulation, and chemical synthesis.

Pivalate Salts

Pivalate salts are typically white crystalline solids at room temperature. Their physical
properties are largely influenced by the nature of the cation and the crystal lattice energy.
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Molecular .
Compound CAS Molecular . Melting
Weight ( . Appearance
Name Number Formula Point (°C)
g/mol )
White to
Sodium almost white
_ 1184-88-9 CsHoNaO:2 124.11 >300 _
Pivalate crystalline
powder.[1]
White to
_ almost white
Potassium )
_ 19455-23-3 CsH9KO2 140.22 200 - 300 crystalline
Pivalate
powder.[2][3]
[4]
Calcium Data not
_ 112028-61-2 C10H18Ca04 242.33 Not available _
Pivalate available.
Lithium ] ) Data not
_ 14271-99-9 CsHoLiO2 108.07 Not available _
Pivalate available.
Ammonium ) ) Data not
) Not available CsHi13NO:2 119.16 Not available )
Pivalate available.
) ) 305 - 315 White solid.
Zinc Pivalate 15827-10-8 C10H1804Zn 267.64 o
(sublimation) [5]
Solubility of Pivalate Salts:
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Compound Name

Water Solubility

Other Solvents

Sodium Pivalate

Soluble.[6]

Very soluble in ethanol, ethyl

ether.[1]

Potassium Pivalate

Data not available

Data not available

Calcium Pivalate

Data not available

Data not available

Lithium Pivalate

Data not available

Data not available

Ammonium Pivalate

Data not available

Data not available

Zinc Pivalate

Soluble.[7]

Data not available

Pivalate Esters

Pivalate esters are generally colorless liquids with characteristic fruity odors. Their volatility
and boiling points are key properties for their application as solvents and in fragrance
formulations.
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Molec Densit
Molec . . Refrac
Comp CAS ular Meltin Boiling vy .
ular . . . tive Appea
ound Numbe Weight g Point Point (g/mL
Formul Index rance
Name r (g/mol (°C) (°C) at
a (n20/D)
) 25°C)
Clear
colorles
Methyl 598-98- CeH120 101- o
_ 116.16 -70 0.873 1.390 s liquid.
Pivalate 1 2 102
[81[°]
[10][11]
Clearr,
colorles
Ethyl 3938- C7H140 118- o
_ 130.18 -90 0.856 1.391 s liquid.
Pivalate  95-2 2 119
[12][13]
[14][15]
Data
n- Not Not Not Not
5129- CsH160 ) ] ) ) not
Propyl 144.21 availabl  availabl  availabl  availabl ]
) 35-1 2 availabl
Pivalate e e e e
e.
Colorle
ss to
Not Not Not pale
n-Butyl 5129- CoH180 ) 164- _ ,
) 158.24 availabl availabl  availabl  yellow
Pivalate  37-3 2 165
e e e clear
liquid.
[16]
Data
Not Not Not Not Not
Isobutyl ) CoH180 ] ] ) ) not
) availabl 158.24 availabl  availabl  availabl  availabl ]
Pivalate 2 availabl
e e e e e
e.
tert- 16474- CoH1s0O  158.24 Not 134- 0.813 Not Clear
Butyl 43-4 2 availabl 135 availabl  colorles
Pivalate e e s liquid,
may
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darken
during
storage.
[17][18]
[19]

Solubility of Pivalate Esters:

Compound Name Water Solubility Other Solvents
i Soluble in alcohol and ether.
Methyl Pivalate Insoluble.[11]
[11]
Ethyl Pivalate Insoluble.[12][14] Soluble in alcohol.[14]
) Insoluble (126.8 mg/L at 25°C). )
n-Butyl Pivalate Soluble in alcohol.[16]

[16]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is paramount for the reliable application of
pivalate salts and esters in research and development. The following are detailed
methodologies for key experiments.

Melting Point Determination (for Solids)

The melting point is a critical indicator of purity for crystalline solids.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

Sample Preparation: Ensure the solid sample is completely dry. If necessary, grind the
sample to a fine powder using a mortar and pestle.

» Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of material. Invert the tube and tap the sealed end gently on a hard
surface to pack the solid into the bottom. The packed sample height should be 2-3 mm.[2]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown sample, a rapid initial heating can be performed to determine an
approximate melting range.

o For a more accurate measurement, heat the sample rapidly to about 15-20°C below the
expected melting point. Then, decrease the heating rate to 1-2°C per minute.[2]

e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of melting) and the
temperature at which the last crystal melts (the completion of melting). This range is the
melting point of the substance.[1][20]

Boiling Point Determination (for Liquids)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:
o Small test tube or fusion tube
e Capillary tube (sealed at one end)

e Thermometer
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e Heating apparatus (e.g., oil bath, heating block, or Thiele tube)

e Rubber band or thread

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid into the test tube.
[12][15]

o Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the
test tube containing the liquid.[12][15]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the bottom of the test tube is aligned with the thermometer bulb.[15]

o Heating: Immerse the assembly in the heating bath. Heat the bath gently.[8]

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. Continue gentle heating until a steady and rapid stream of bubbles is
observed.

e Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The
boiling point is the temperature at which the bubbling stops and the liquid begins to enter the
capillary tube.[15]

Solubility Determination

Solubility tests provide valuable information about the polarity and functional groups present in
a compound.

Apparatus:
e Small test tubes
o Graduated pipettes or droppers

o Vortex mixer or stirring rods
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» Arange of solvents (e.g., water, ethanol, diethyl ether, 5% NaOH, 5% HCI)
Procedure:

o Sample Preparation: Place approximately 0.1 g of a solid sample or 0.2 mL of a liquid
sample into a small test tube.[13]

e Solvent Addition: Add 3 mL of the chosen solvent to the test tube in portions, shaking or
vortexing after each addition.[13]

o Observation: Observe whether the sample dissolves completely, partially, or not at all. A
substance is generally considered soluble if it forms a homogeneous solution.

o Systematic Testing: A systematic approach is often employed:
o Start with water to assess polarity.
o If insoluble in water, test solubility in a non-polar solvent like diethyl ether.

o For water-insoluble compounds, test solubility in 5% NaOH (indicates an acidic functional
group) and 5% HCI (indicates a basic functional group).[10][17]

Density Determination

Density is the mass per unit volume of a substance.

For Liquids: Apparatus:

o Graduated cylinder or pycnometer

e Analytical balance

Procedure:

e Mass of Empty Container: Accurately weigh a clean, dry graduated cylinder or pycnometer.
e Volume of Liquid: Add a known volume of the liquid to the container.

o Mass of Container and Liquid: Weigh the container with the liquid.
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o Calculation: Subtract the mass of the empty container to find the mass of the liquid. Divide
the mass of the liquid by its volume to calculate the density.[4][21]

For Solids (by displacement): Apparatus:

e Graduated cylinder

e Analytical balance

e Aliquid in which the solid is insoluble (e.g., water)

Procedure:

Mass of Solid: Weigh the solid sample.

e Initial Volume of Liquid: Add a known volume of the liquid to the graduated cylinder and
record the volume.

e Volume of Liquid and Solid: Carefully place the solid into the graduated cylinder, ensuring it
is fully submerged. Record the new volume.

o Calculation: The difference between the final and initial volumes is the volume of the solid.
Divide the mass of the solid by its volume to determine its density.[4][21]

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a newly synthesized or unknown pivalate compound.
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Workflow for Physical Property Characterization of Pivalate Compounds
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Workflow for characterizing a new pivalate compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Physical Properties of
Common Pivalate Salts and Esters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233124#physical-properties-of-common-pivalate-
salts-and-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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